N-[3-(2-methoxyethoxy)phenyl]-2-furamide

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C14H15NO4/c1-17-8-9-18-12-5-2-4-11(10-12)15-14(16)13-6-3-7-19-13/h2-7,10H,8-9H2,1H3,(H,15,16)
• InChI Key: AUPPJCOWEPEABO-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)C2=CC=CO2

Description

N-[3-(2-methoxyethoxy)phenyl]-2-furamide, commonly known as Fura-2, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. Fura-2 is a fluorescent dye that is widely used in research to study calcium signaling in cells. It has been shown to be highly effective in detecting changes in intracellular calcium levels, making it an essential tool in the study of cellular physiology and pathology.

Mechanism of Action

Fura-2 works by binding to calcium ions, causing a change in its fluorescence properties that can be detected using specialized equipment. The binding of Fura-2 to calcium ions is reversible, allowing researchers to monitor changes in calcium levels over time. This mechanism of action has made Fura-2 a valuable tool in the study of calcium signaling in cells.
Biochemical and Physiological Effects:
Fura-2 has been shown to have a minimal effect on cellular function, making it an ideal tool for studying cellular physiology and pathology. It does not interfere with cellular processes or alter cellular function in any significant way, allowing researchers to study cellular processes in their natural state.

Advantages and Limitations for Lab Experiments

One of the main advantages of Fura-2 is its high sensitivity and selectivity for calcium ions, allowing for accurate and precise measurements of intracellular calcium levels. It is also relatively easy to use and does not require specialized equipment, making it accessible to a wide range of researchers. However, Fura-2 has some limitations, including its short half-life and the need for specialized equipment to measure its fluorescence properties accurately.

Future Directions

Despite its widespread use in scientific research, there is still much to be learned about Fura-2 and its potential applications. Future research could focus on developing new and improved methods for synthesizing Fura-2, improving its sensitivity and selectivity for calcium ions, and exploring its potential applications in other areas of research. Additionally, research could focus on developing new fluorescent dyes with similar properties to Fura-2, allowing for more comprehensive and accurate measurements of intracellular calcium levels.

Synthesis Methods

The synthesis of Fura-2 involves several steps, including the reaction of 2-furoic acid with 3-aminophenol to form the intermediate compound, which is then reacted with 2-methoxyethanol to produce Fura-2. The process of synthesizing Fura-2 is complex and requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

Fura-2 has a wide range of scientific research applications, particularly in the field of cellular physiology and pathology. It is commonly used to study calcium signaling in cells, which plays a critical role in many cellular processes, including muscle contraction, neurotransmitter release, and gene expression. Fura-2 has also been used to study the effects of drugs and toxins on cellular calcium levels, providing valuable insights into their mechanisms of action.